2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(2-methylphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(2-methylphenyl)propanamide, also known as FUB-PB-22, is a synthetic cannabinoid that belongs to the indole-3-carboxamide family. It was first synthesized in 2012 and has gained attention in the scientific community due to its potential use in medical research.
Mechanism of Action
2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(2-methylphenyl)propanamide acts as a CB1 receptor agonist, which means it binds to and activates the CB1 receptor. This leads to the activation of the endocannabinoid system, which is involved in various physiological processes, including pain, mood, appetite, and memory.
Biochemical and physiological effects:
Studies have shown that this compound can produce various biochemical and physiological effects, including altered behavior, increased heart rate, and decreased body temperature. It has also been found to have analgesic properties, which may make it useful in the treatment of pain.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(2-methylphenyl)propanamide in lab experiments is that it has a high affinity for the CB1 receptor, which makes it a useful tool for studying the endocannabinoid system. However, one limitation is that it is a relatively new synthetic cannabinoid, and there is limited information available on its long-term effects.
Future Directions
1. Investigating the potential therapeutic effects of 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(2-methylphenyl)propanamide in the treatment of pain and other medical conditions.
2. Studying the effects of this compound on the endocannabinoid system and its interactions with other cannabinoids.
3. Developing new synthetic cannabinoids based on the structure of this compound for potential use in medical research.
4. Investigating the long-term effects of this compound on the body and brain.
5. Studying the effects of this compound on different types of cells and tissues to better understand its mechanism of action.
Synthesis Methods
The synthesis of 2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(2-methylphenyl)propanamide involves a multi-step process that includes the reaction of 2-fluorobiphenyl with lithium diisopropylamide, followed by the reaction with 2-methylphenylpropanoic acid. The final step involves the reaction with thionyl chloride to form the amide group.
Scientific Research Applications
2-(2-fluoro[1,1'-biphenyl]-4-yl)-N-(2-methylphenyl)propanamide has been used in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. It has been found to have a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids. Studies have also shown that this compound has a similar structure to other synthetic cannabinoids, such as JWH-018 and AM-2201, which have been used in medical research for their potential therapeutic effects.
Properties
Molecular Formula |
C22H20FNO |
---|---|
Molecular Weight |
333.4 g/mol |
IUPAC Name |
2-(3-fluoro-4-phenylphenyl)-N-(2-methylphenyl)propanamide |
InChI |
InChI=1S/C22H20FNO/c1-15-8-6-7-11-21(15)24-22(25)16(2)18-12-13-19(20(23)14-18)17-9-4-3-5-10-17/h3-14,16H,1-2H3,(H,24,25) |
InChI Key |
JAZJXHCJXAKHIZ-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1NC(=O)C(C)C2=CC(=C(C=C2)C3=CC=CC=C3)F |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C(C)C2=CC(=C(C=C2)C3=CC=CC=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.